MDM-2/p53 Inhibitor
  • p53-MDM2-IN-3
    p53-MDM2-IN-3
    • Cat. No.:
    • B593063
    • CAS No.:
    • Molecular Formula:
    • C30H25BrFN5O
    • Molecular Weight:
    • 570.5 g/mol
    Description
    (±)-Nutlin-3 blocks the interaction of p53 with its negative regulator Mdm2 (IC50 = 90 nM), inducing the expression of p53-regulated genes and blocking the growth of tumor xenografts in vivo. CAY10682 is a pyrro...
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  • Caylin-1
    Caylin-1
    • Cat. No.:
    • B606506
    • CAS No.:
    • Molecular Formula:
    • C30H28Cl4N4O4
    • Molecular Weight:
    • 650.4 g/mol
    Description
    Nutlin-3 is an activator of p53 that functions by inhibiting the interaction of p53 with MDM2, a negative regulator of p53 activity. Caylin-1 is a nutlin-3 analog which contains chlorine substituents at the 3 an...
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  • Caylin-2
    Caylin-2
    • Cat. No.:
    • B606507
    • CAS No.:
    • Molecular Formula:
    • C32H30F6N4O4
    • Molecular Weight:
    • 648.6 g/mol
    Description
    Nutlin-3 is an activator of p53 that functions by inhibiting the interaction of p53 with MDM2, a negative regulator of p53 activity. Caylin-2 is a nutlin-3 analog in which trifluoromethyl groups have been substi...
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  • Bragsin2
    Bragsin2
    • Cat. No.:
    • B1667501
    • CAS No.:
    • Molecular Formula:
    • C11H6F3NO5
    • Molecular Weight:
    • 289.16 g/mol
    Description
    Bragsin2 [342795-08-8] is a novel specific inhibitor of the arfgef brag2, targeting the ph domain of brag2 in vitro and in cells, affecting arf pathways in cells and inhibiting brag2-mediated arf gtpase activa...
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  • Conessine Hydrobromide
    Conessine Hydrobromide
    • Cat. No.:
    • B1669419
    • CAS No.:
    • 5913-82-6
    • Molecular Formula:
    • C24H42Br2N2
    • Molecular Weight:
    • 518.4 g/mol
    Description
    Conessine dihydrobromide is a steroid alkaloid.
    See also: Conessine (has active moiety).
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  • MMRi64
    MMRi64
    • Cat. No.:
    • B1677357
    • CAS No.:
    • Molecular Formula:
    • C22H17Cl2N3O
    • Molecular Weight:
    • 410.3 g/mol
    Description
    MMRi64 is a novel specific inhibitor of Mdm2-MdmX E3 ligase activity toward Mdm2 and p53 substrates, potently inducing p53-dependent and p53-independent apoptosis in lymphoma cells....
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  • RO 2468
    RO 2468
    • Cat. No.:
    • B10776104
    • CAS No.:
    • Molecular Formula:
    • C30H30Cl2FN5O4
    • Molecular Weight:
    • 614.5 g/mol
    Description
    RO 2468 is a useful research compound. Its molecular formula is C30H30Cl2FN5O4 and its molecular weight is 614.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality RO 2468 suitable for many res...
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  • MI-888
    MI-888
    • Cat. No.:
    • B10823719
    • CAS No.:
    • Molecular Formula:
    • C28H32Cl2FN3O3
    • Molecular Weight:
    • 548.5 g/mol
    Description
    MI-888 is a useful research compound. Its molecular formula is C28H32Cl2FN3O3 and its molecular weight is 548.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality MI-888 suitable for many resea...
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  • MDM2-p53-IN-20
    MDM2-p53-IN-20
    • Cat. No.:
    • B12367528
    • CAS No.:
    • Molecular Formula:
    • C32H27Cl2FN4O8
    • Molecular Weight:
    • 685.5 g/mol
    Description
    MDM2-p53-IN-20 is a useful research compound. Its molecular formula is C32H27Cl2FN4O8 and its molecular weight is 685.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality MDM2-p53-IN-20 suitabl...
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  • GY1-22
    GY1-22
    • Cat. No.:
    • B15584934
    • CAS No.:
    • Molecular Formula:
    • C23H20N4OS
    • Molecular Weight:
    • 400.5 g/mol
    Description
    GY1-22 is a useful research compound. Its molecular formula is C23H20N4OS and its molecular weight is 400.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality GY1-22 suitable for many research ...
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